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Compound of Interest

Compound Name: 3-Butene-1,2-diol

Cat. No.: B138189

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper
handling, storage, and disposal of 3-Butene-1,2-diol. Adherence to these guidelines is critical
for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Butene-1,2-diol is classified as harmful if swallowed, in contact with skin, or if inhaled[1][2]. It
can also cause serious eye irritation[3]. Therefore, the use of appropriate personal protective
equipment is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Tightly fitting safety goggles )
-7 . _ Prevents contact with eyes,
) with side-shields conforming to ] )
Eye/Face Protection which can cause serious
EN 166 (EU) or NIOSH (US)

[1].

irritation.

Chemical impermeable gloves ] )
) ) Avoids skin contact, as the
) ] (inspected prior to use) and o
Skin Protection ) ) ) ) chemical is harmful upon
fire/flame resistant, impervious

) absorption.
clothing[1].
A full-face respirator should be
used if exposure limits are
exceeded or if irritation
) ) occurs[1]. A multi-purpose Protects against inhalation of
Respiratory Protection o ) )
combination respirator harmful vapors or mists.

cartridge (US) or type ABEK
(EN14387) respirator filter is

also recommended][3].

Safe Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents and maintain the
chemical's integrity.

Operational Protocols
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Procedure

Guideline

Handling

Handle in a well-ventilated area. Avoid contact
with skin and eyes, and prevent the formation of
dust and aerosols. Use non-sparking tools to
prevent fire from electrostatic discharge[1]. Do
not eat, drink, or smoke when using this

product[1].

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place. Keep away from
foodstuff containers and incompatible

materials[1].

Emergency Procedures and Disposal

In the event of an emergency, immediate and appropriate action is necessary.

Emergency and Disposal Plan
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Situation Action

Evacuate personnel to a safe area. Ensure
adequate ventilation and remove all sources of
) ignition. Use spark-proof tools and explosion-
Spill or Leak ] ) ) )
proof equipment. Contain the spill and collect it
for disposal in suitable, closed containers.

Prevent the chemical from entering drains[1].

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give
First Aid: Inhalation o P o Ye ) ) 99 )

artificial respiration and seek immediate medical

attention[1].

Immediately remove contaminated clothing.
First Aid: Skin Contact Wash the affected area with plenty of soap and

water. Seek medical help[1].

] ) Rinse with pure water for at least 15 minutes
First Aid: Eye Contact
and consult a doctor[1].

Rinse mouth with water. Do not induce vomiting.

First Aid: Ingestion )
Get medical help[1].

Dispose of contents and container to an
) appropriate treatment and disposal facility in
Disposal . .
accordance with applicable laws and

regulations[1].

Experimental Workflow for Handling 3-Butene-1,2-
diol

The following diagram outlines the standard procedure for safely handling 3-Butene-1,2-diol in
a laboratory setting.
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Caption: Workflow for Safe Handling of 3-Butene-1,2-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-Butene-
1,2-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b138189#personal-protective-equipment-for-handling-
3-butene-1-2-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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